Cas no 866896-16-4 (N-(2,3-dimethylphenyl)-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(2,3-dimethylphenyl)-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 866896-16-4
• MF: C₂₀H₂₂N₄O
• MW: 334.414884090424
• CID: 6551557
• Update Time: 2025-08-01

N-(2,3-dimethylphenyl)-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• N-(2,3-dimethylphenyl)-1-(2,4-dimethylphenyl)-5-methyltriazole-4-carboxamide

• Inchi： 1S/C20H22N4O/c1-12-9-10-18(14(3)11-12)24-16(5)19(22-23-24)20(25)21-17-8-6-7-13(2)15(17)4/h6-11H,1-5H3,(H,21,25)
• InChI Key： BDSOLLZEZOLTJB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2C)C(C)=C(C(NC2=CC=CC(C)=C2C)=O)N=N1

Additional information on N-(2,3-dimethylphenyl)-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

N-(2,3-Dimethylphenyl)-1-(2,4-Dimethylphenyl)-5-Methyl-1H-1,2,3-Triazole-4-Carboxamide (CAS No. 866896-16-4): A Comprehensive Overview

N-(2,3-Dimethylphenyl)-1-(2,4-Dimethylphenyl)-5-Methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 866896-16-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazoles, which are known for their diverse biological properties and applications in drug discovery and development.

The molecular structure of N-(2,3-dimethylphenyl)-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is characterized by the presence of a 1H-1,2,3-triazole ring system substituted with multiple methyl and phenyl groups. The triazole ring is a five-membered heterocyclic compound containing three nitrogen atoms and two carbon atoms. This ring system is highly stable and exhibits excellent chemical reactivity, making it a valuable scaffold in the design of bioactive molecules.

Recent studies have highlighted the potential of N-(2,3-dimethylphenyl)-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme responsible for the synthesis of a particular metabolite implicated in several diseases.

In addition to its enzymatic inhibition properties, N-(2,3-dimethylphenyl)-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has shown promising anti-inflammatory effects. In vitro studies have revealed that this compound can significantly reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human cell lines. These findings suggest that it may have potential applications in the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(2,3-dimethylphenyl)-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide have also been extensively studied. Research conducted by a team at the University of California found that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life in vivo, making it suitable for chronic dosing regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2,3-dimethylphenyl)-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, N-(2,3-dimethylphenyl)-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 866896-16-4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.